1-Neopentylpiperidine-4-carbaldehyde

• IUPAC Name: 1-(2,2-dimethylpropyl)piperidine-4-carbaldehyde
• InChI: InChI=1S/C11H21NO/c1-11(2,3)9-12-6-4-10(8-13)5-7-12/h8,10H,4-7,9H2,1-3H3
• InChI Key: OXGHOIISYJHFOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1CCC(CC1)C=O
• Molecular Formula: C11H21NO
• DSSTOX Substance ID: DTXSID20731566
• Molecular Weight: 183.29 g/mol
• CAS RN: 917898-69-2

Description

1-Neopentylpiperidine-4-carbaldehyde is a chemical compound with the CAS Number: 917898-69-2. It has a molecular weight of 183.29 and its IUPAC name is 1-neopentylpiperidine-4-carbaldehyde. The compound is typically stored in a dark place, under an inert atmosphere, and in a freezer under -20C.

Molecular Structure Analysis

The InChI code for 1-Neopentylpiperidine-4-carbaldehyde is 1S/C11H21NO/c1-11(2,3)9-12-6-4-10(8-13)5-7-12/h8,10H,4-7,9H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

1-Neopentylpiperidine-4-carbaldehyde is a solid or liquid at room temperature. The compound’s physicochemical properties, such as solubility and permeability, would be important considerations in its potential applications.

Scientific Research Applications

Maillard Reaction Studies

1-Neopentylpiperidine-4-carbaldehyde and its derivatives have been studied in the context of the Maillard reaction, which occurs under physiological conditions. Njoroge, Sayre, and Monnier (1987) isolated and characterized compounds such as 5-Hydroxyl-1-neopentylpyrrole-2-carbaldehyde from the reaction of D-glucose and neopentylamine. These compounds are detectable after one week of incubation and are relevant to understanding the Maillard reaction's role in biological systems (Njoroge, Sayre, & Monnier, 1987).

Stereocontrolled Synthesis

Alcaide and Almendros (2002) discussed the use of 4-Oxoazetidine-2-carbaldehydes, chemically related to 1-Neopentylpiperidine-4-carbaldehyde, in stereocontrolled synthesis. These compounds, acting as both protected α-amino aldehydes and masked β-amino acids, have a dual reactivity useful in synthesizing biologically relevant substances, including α-amino acids, β-amino acids, amino sugars, and alkaloids (Alcaide & Almendros, 2002).

Electron Spin Resonance Studies

Dohrmann and Kieslich (1978) utilized electron spin resonance to study the transient 1-hydropyridinyl radicals produced by photochemical reduction of pyridine-4-carbaldehyde, a compound structurally similar to 1-Neopentylpiperidine-4-carbaldehyde. This research provides insights into the behavior of such radicals in different solvent conditions, contributing to our understanding of chemical reactivity and molecular behavior (Dohrmann & Kieslich, 1978).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation or serious eye irritation. The hazard statements associated with it are H317 (may cause an allergic skin reaction) and H319 (causes serious eye irritation). Precautionary measures include wearing protective gloves and eye protection, and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

To a solution of oxalyl chloride (490 μL, 5.6 mmol) in DCM (10 mL) at −78° C. was added DMSO (796 μL, 11.2 mmol) dropwise followed by the addition of a solution of 20b (943 mg, 5.6 mmol) in DCM (2 mL). The mixture was stirred at −78° C. for 30 min and TEA (3.6 mL, 25.5 mmol) was added. The reaction was stirred at −78° C. for 5 min, warmed to rt and stirred at rt for 30 min. The reaction was quenched with water and extracted with DCM. The organic layers were combined and washed with water, dried over magnesium sulfate to give 20c as a yellow semi-solid (880 mg).